Cas no 90405-87-1 (D-Glucitol,1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI))

D-Glucitol,1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI) structure
90405-87-1 structure
Product Name:D-Glucitol,1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI)
CAS No:90405-87-1
MF:C11H20O6
MW:248.272904396057
CID:798322
Update Time:2024-02-02

D-Glucitol,1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol,1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI)
    • 1,4-Anhydro-5-O-acetyl-2,3,6-tri-O-methyl-d-glucitol
    • D-Glucitol, 1,4-anhydro-2,3,6-tri-O-methyl-, acetate (9CI)
    • Inchi: 1S/C11H20O6/c1-7(12)17-9(5-13-2)11-10(15-4)8(14-3)6-16-11/h8-11H,5-6H2,1-4H3/t8-,9+,10+,11+/m0/s1
    • InChI Key: LFZXQHCWUYOHST-LNFKQOIKSA-N
    • SMILES: C(O[C@@H]([C@@H]1[C@H](OC)[C@@H](OC)CO1)COC)(=O)C

Computed Properties

  • Exact Mass: 248.126
  • Monoisotopic Mass: 248.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.2A^2
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